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Chemical Identification & Properties

The table below summarizes the key identifying information and physical properties of RUSKI-201

dihydrochloride as provided by chemical suppliers.

Property Details

CAS Number 2320262-09-5 [1] [2] [3]

Molecular Formula C₂₀H₂₉Cl₂N₃OS [1] [2] [4]

Molecular Weight 430.43 g/mol [1] [2] [4]

Purity ≥98% (from one supplier) [5]

Appearance Solid, light brown to brown [2]

Solubility Soluble in DMSO and water [1] [5]

Primary Biological
Role

Potent and specific Hedgehog acyltransferase (Hhat) inhibitor (IC₅₀ = 0.20

μM) [1] [2] [4]
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Hazards and Safe Handling

Based on the Safety Data Sheet (SDS) from DC Chemicals, this compound has specific hazards that require

careful control measures [3].

Hazard Statements

H302: Harmful if swallowed [3].

H410: Very toxic to aquatic life with long-lasting effects [3].

Precautionary Measures

Personal Protection: Wear safety goggles, protective gloves, and impervious clothing. Use a

suitable respirator and ensure adequate ventilation [3].
Hygiene: Do not eat, drink, or smoke when handling this product. Wash skin thoroughly after

handling [3].
Environmental: Avoid release to the environment. Collect spillage and dispose of properly [3].

The following diagram outlines the key personal protective equipment (PPE) and precautions for handling

this substance:

Personal Protective Equipment (PPE)

Safety Goggles Protective Gloves Impervious Clothing Suitable Respirator

Key Handling Precautions

Do not eat, drink, or smoke Wash skin thoroughly after handling Ensure adequate ventilation Avoid release to environment

Click to download full resolution via product page

Storage and Stability

For both safety and product integrity, adhere to the following storage conditions:

Long-term Storage (Powder): Store at -20°C in a tightly sealed container [1] [3].

Short-term Storage (Solution):
DMSO Solution: Can be stored for 2 weeks at 4°C or for 6 months at -80°C [1] [2].
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General Conditions: Keep in a cool, well-ventilated area away from direct sunlight, moisture, and

incompatible materials like strong acids, bases, and oxidizing agents [3].

Experimental Considerations

In Vitro Activity: RUSKI-201 dihydrochloride blocks Hedgehog (Hh) signaling and inhibits Hh

palmitoylation. It has been shown to inhibit signaling in co-culture assays with cell lines like H520,
Panc-1, and MCF-7, with IC₅₀ values of 4.8 ± 0.60 μM, 7.8 ± 1.3 μM, and 8.5 ± 0.65 μM, respectively

[2].
Stock Solution Preparation: Prepare stock solutions in DMSO. Further dilutions can be made using

aqueous buffers or cell culture media. Note that the compound is also soluble in water [5].
Cell Viability: One study reported that RUSKI-201 did not affect cell viability at concentrations up to

25 μM in Shh-Light2 and HEK-293 cells over 48 hours, suggesting a good initial working range [2].
Always determine the optimal, non-toxic concentration for your specific cell line and assay conditions.

Frequently Asked Questions

Q1: What should I do if I spill RUSKI-201 dihydrochloride?

A: Wear appropriate PPE. Absorb the spill with a finely-powdered liquid-binding material (like

diatomite). Decontaminate surfaces by scrubbing with alcohol. Collect all contaminated material and
dispose of it as hazardous chemical waste according to your institution's regulations [3].

Q2: How should I dispose of waste containing this compound?

A: Dispose of the substance and its container through an approved waste disposal plant, in
compliance with all applicable local, state, and federal regulations [3].

Q3: Is RUSKI-201 dihydrochloride safe for the environment?

A: No. It is classified as very toxic to aquatic life with long-lasting effects. You must take all
precautions to prevent its release into drains, water courses, or the soil [3].

A Note on the Available Information

Please be aware that the information presented here is sourced primarily from commercial chemical suppliers

and their Safety Data Sheets. For the most rigorous and detailed experimental protocols, I strongly
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recommend consulting primary scientific literature that specifically details the use of RUSKI-201

dihydrochloride in biological assays.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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